Cas no 1019363-04-2 (1-(isobutoxycarbonyl)piperidine-4-carboxylic acid)

• Product name: 1-(isobutoxycarbonyl)piperidine-4-carboxylic acid
• CAS No: 1019363-04-2
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 4567731

1-(isobutoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(isobutoxycarbonyl)piperidine-4-carboxylic acid
• 1,4-Piperidinedicarboxylic acid, 1-(2-methylpropyl) ester

• Inchi： 1S/C11H19NO4/c1-8(2)7-16-11(15)12-5-3-9(4-6-12)10(13)14/h8-9H,3-7H2,1-2H3,(H,13,14)
• InChI Key： VRAMYYGDTFWZHI-UHFFFAOYSA-N
• SMILES： N1(C(OCC(C)C)=O)CCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 229.131408g/mol
• Monoisotopic Mass: 229.131408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.27g/mol
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 69-71 °C
• Boiling Point: 361.4±35.0 °C at 760 mmHg
• Flash Point: 172.4±25.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-(isobutoxycarbonyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)